Cas no 2229101-99-7 (2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropylacetic acid)

• Product Name: 2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropylacetic acid
• CAS No: 2229101-99-7
• MF: C₁₄H₁₉N₃O₄
• MW: 293.318363428116
• CID: 5960250
• PubChem ID: 165827855
• Update Time: 2025-10-28

2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropylacetic acid
• EN300-1882087
• 2229101-99-7
• 2-[1-(2-{[(tert-butoxy)carbonyl]amino}pyrimidin-5-yl)cyclopropyl]acetic acid

• Inchi： 1S/C14H19N3O4/c1-13(2,3)21-12(20)17-11-15-7-9(8-16-11)14(4-5-14)6-10(18)19/h7-8H,4-6H2,1-3H3,(H,18,19)(H,15,16,17,20)
• InChI Key： KDRMLZLYOHIFRT-UHFFFAOYSA-N
• SMILES： OC(CC1(C2=CN=C(NC(=O)OC(C)(C)C)N=C2)CC1)=O

Computed Properties

• Exact Mass: 293.13755610g/mol
• Monoisotopic Mass: 293.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 101Ų

Additional information on 2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropylacetic acid

Comprehensive Overview of 2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropylacetic acid (CAS No. 2229101-99-7)

The compound 2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropylacetic acid (CAS No. 2229101-99-7) is a highly specialized organic molecule with significant relevance in pharmaceutical and biochemical research. Its unique structure, featuring a pyrimidine core and a cyclopropylacetic acid moiety, makes it a valuable intermediate in the synthesis of novel therapeutic agents. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

One of the key features of 2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropylacetic acid is its tert-butoxycarbonyl (Boc) protecting group, which enhances its stability during synthetic processes. This attribute is critical for chemists working on peptide coupling and other sensitive reactions. The compound’s CAS No. 2229101-99-7 is frequently searched in academic and industrial databases, reflecting its growing importance in medicinal chemistry. Recent trends indicate a surge in queries related to "Boc-protected pyrimidine derivatives" and "cyclopropylacetic acid applications," highlighting its relevance in contemporary research.

In the context of current scientific advancements, 2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropylacetic acid is being explored for its role in developing small-molecule inhibitors. These inhibitors are pivotal in modulating biological pathways, such as those implicated in cancer and autoimmune diseases. The compound’s pyrimidine-5-yl group is particularly noteworthy, as pyrimidine derivatives are known for their versatility in drug design. This aligns with the increasing demand for "targeted therapy" and "precision medicine," which dominate modern pharmaceutical discussions.

From a synthetic perspective, the cyclopropylacetic acid segment of this molecule offers intriguing possibilities. Cyclopropane rings are known to confer conformational rigidity, which can enhance binding affinity to biological targets. This property is especially valuable in the design of protease inhibitors and kinase modulators, areas of intense research interest. Searches for "cyclopropane in drug design" and "Boc-protected intermediates" often lead to this compound, underscoring its utility in cutting-edge applications.

Another aspect driving interest in CAS No. 2229101-99-7 is its potential role in bioconjugation strategies. The carboxylic acid functional group allows for facile attachment to biomolecules, enabling the creation of hybrid systems for diagnostic and therapeutic purposes. This aligns with the broader trend of "click chemistry" and "site-specific modification," which are hot topics in biochemical research. The compound’s compatibility with these techniques makes it a sought-after reagent in laboratories worldwide.

Quality and purity are paramount when working with 2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropylacetic acid, as impurities can significantly impact experimental outcomes. Reputable suppliers ensure rigorous analytical testing, including HPLC and NMR verification, to meet the stringent requirements of researchers. Queries such as "high-purity Boc-protected compounds" and "reliable CAS 2229101-99-7 suppliers" are common among procurement specialists, reflecting the need for dependable sources.

Looking ahead, the versatility of 2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropylacetic acid positions it as a cornerstone in the development of next-generation therapeutics. Its integration into combinatorial chemistry libraries and high-throughput screening platforms further amplifies its value. As the scientific community continues to explore innovative treatment modalities, this compound is poised to play a pivotal role in shaping the future of medicine.